Cas no 58529-75-2 (Phenol, 3,3'-[1,4-butanediylbis(oxy)]bis-)

• Product Name: Phenol, 3,3'-[1,4-butanediylbis(oxy)]bis-
• CAS No: 58529-75-2
• MF: C₁₆H₁₈O₄
• MW: 274.311725139618
• CID: 341743
• PubChem ID: 20095959
• Update Time: 2025-04-19

Phenol, 3,3'-[1,4-butanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,3'-[1,4-butanediylbis(oxy)]bis-
• 3-[4-(3-hydroxyphenoxy)butoxy]phenol
• 58529-75-2
• SCHEMBL7089196
• LEGMFZFWGSNLBB-UHFFFAOYSA-N
• 1,4-Bis(3-Hydroxyphenoxy)Butane
• 3,3'-[Butane-1,4-diylbis(oxy)]diphenol
• DTXSID80602344

• Inchi： 1S/C16H18O4/c17-13-5-3-7-15(11-13)19-9-1-2-10-20-16-8-4-6-14(18)12-16/h3-8,11-12,17-18H,1-2,9-10H2
• InChI Key： LEGMFZFWGSNLBB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)O)CCCCOC1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 274.12054
• Monoisotopic Mass: 274.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92